N-{4-[(2-phenoxypropanoyl)amino]phenyl}furan-2-carboxamide

• IUPAC Name: N-[4-(2-phenoxypropanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-14(26-17-6-3-2-4-7-17)19(23)21-15-9-11-16(12-10-15)22-20(24)18-8-5-13-25-18/h2-14H,1H3,(H,21,23)(H,22,24)
• InChI Key: GDHYXKULUMJBIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CO2)OC3=CC=CC=C3
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N-{4-[(2-phenoxypropanoyl)amino]phenyl}furan-2-carboxamide is a synthetic compound that belongs to the class of furan derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(2-phenoxypropanoyl)amino]phenyl}furan-2-carboxamide typically involves the reaction of 4-aminophenyl furan-2-carboxamide with 2-phenoxypropanoic acid. The reaction is carried out under controlled conditions, often using a suitable solvent and a catalyst to facilitate the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent product quality and high yield, making the compound suitable for commercial applications.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(2-phenoxypropanoyl)amino]phenyl}furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Substitution: Substitution reactions may involve reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield furan-2-carboxylic acid derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-{4-[(2-phenoxypropanoyl)amino]phenyl}furan-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and disease treatment.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-{4-[(2-phenoxypropanoyl)amino]phenyl}furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Furanylfentanyl: A synthetic opioid with a similar furan-2-carboxamide structure.

2-Furoic Acid: A simple furan derivative with various applications in organic synthesis.

Furan-2-carboxylic Acid Derivatives: A class of compounds with diverse biological activities.

Uniqueness

N-{4-[(2-phenoxypropanoyl)amino]phenyl}furan-2-carboxamide is unique due to its specific structural features, which confer distinct biological activities and potential applications. Its combination of a furan ring with a phenoxypropanoyl group and an amide linkage makes it a versatile compound for various research and industrial purposes.